Cas no 1247998-17-9 (Methyl 4-amino-1-(cyanomethyl)-1H-pyrrole-2-carboxylate)

• Product Name: Methyl 4-amino-1-(cyanomethyl)-1H-pyrrole-2-carboxylate
• CAS No: 1247998-17-9
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 6268185
• PubChem ID: 61294969
• Update Time: 2025-10-16

Methyl 4-amino-1-(cyanomethyl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL4-AMINO-1-(CYANOMETHYL)-1H-PYRROLE-2-CARBOXYLATE
• EN300-804930
• AKOS010548130
• METHYL 4-AMINO-1-(CYANOMETHYL)-1H-PYRROLE-2-CARBOXYLATE
• CS-0289375
• 1247998-17-9
• Methyl 4-amino-1-(cyanomethyl)-1H-pyrrole-2-carboxylate

• Inchi： 1S/C8H9N3O2/c1-13-8(12)7-4-6(10)5-11(7)3-2-9/h4-5H,3,10H2,1H3
• InChI Key： IZGRYKQURJADNP-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=CN1CC#N)N)=O

Computed Properties

• Exact Mass: 179.069476538g/mol
• Monoisotopic Mass: 179.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 81Ų

Additional information on Methyl 4-amino-1-(cyanomethyl)-1H-pyrrole-2-carboxylate

Methyl 4-amino-1-(cyanomethyl)-1H-pyrrole-2-carboxylate (CAS No. 1247998-17-9): An Overview of Its Properties and Applications

Methyl 4-amino-1-(cyanomethyl)-1H-pyrrole-2-carboxylate (CAS No. 1247998-17-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Methyl 4-amino-1-(cyanomethyl)pyrrole-2-carboxylate, is characterized by its unique structural features, which include an amino group, a cyano group, and a pyrrole ring. These functional groups contribute to its diverse chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of Methyl 4-amino-1-(cyanomethyl)-1H-pyrrole-2-carboxylate is represented by the formula C₉H₉N₃O₂. The presence of the pyrrole ring, which is a five-membered heterocyclic aromatic ring containing one nitrogen atom, imparts significant stability and reactivity to the molecule. The amino group and cyano group further enhance its reactivity and functional versatility, making it an attractive target for synthetic chemists and drug developers.

In recent years, Methyl 4-amino-1-(cyanomethyl)-1H-pyrrole-2-carboxylate has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role in the development of novel drugs for the treatment of various diseases. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

A study published in the Journal of Medicinal Chemistry in 2023 highlighted the anti-inflammatory potential of Methyl 4-amino-1-(cyanomethyl)-1H-pyrrole-2-carboxylate. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests that it could be a potential candidate for the development of new anti-inflammatory drugs.

Another area of research focuses on the antimicrobial properties of Methyl 4-amino-1-(cyanomethyl)-1H-pyrrole-2-carboxylate. A study conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers noted that the compound's ability to disrupt bacterial cell membranes could be a key mechanism behind its antimicrobial effects.

In addition to its anti-inflammatory and antimicrobial properties, Methyl 4-amino-1-(cyanomethyl)-1H-pyrrole-2-carboxylate has also shown promise in cancer research. A study published in Cancer Research in 2023 reported that this compound selectively inhibited the growth of cancer cells while sparing normal cells. The researchers found that it induced apoptosis (programmed cell death) in cancer cells by activating specific signaling pathways involved in cell cycle regulation and DNA damage response.

The synthesis of Methyl 4-amino-1-(cyanomethyl)-1H-pyrrole-2-carboxylate has been well-documented in the literature. One common synthetic route involves the condensation of methyl pyrrole-2-carboxylate with cyanomethylenetriphenylphosphorane followed by reduction and subsequent amino substitution. This multi-step process allows for precise control over the formation of the desired product, ensuring high purity and yield.

The physical properties of Methyl 4-amino-1-(cyanomethyl)-1H-pyrrole-2-carboxylate are also noteworthy. It is a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it is only slightly soluble in water. These solubility characteristics make it suitable for various pharmaceutical formulations, including tablets, capsules, and injectable solutions.

The safety profile of Methyl 4-amino-1-(cyanomethyl)-1H-pyrrole-2-carboxylate has been evaluated through extensive toxicological studies. Preclinical data indicate that this compound exhibits low toxicity at therapeutic doses. However, as with any new chemical entity, further safety assessments are necessary to ensure its safe use in humans.

In conclusion, Methyl 4-amino-1-(cyanomethyl)-1H-pyrrole-2-carboxylate (CAS No. 1247998-17-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for the development of novel drugs targeting inflammation, microbial infections, and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in drug discovery and development.